5-(3-Bromopropyl)-1,2,3-trimethoxybenzene

• CAS No.: 79118-14-2
• Molecular Formula: C12H17BrO3
• Molecular Weight: 289.16 g/mol
• IUPAC Name: 5-(3-bromopropyl)-1,2,3-trimethoxybenzene
• InChI: InChI=1S/C12H17BrO3/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h7-8H,4-6H2,1-3H3
• InChI Key: SQPCJQDMKMHJTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CCCBr

Description

5-(3-Bromopropyl)-1,2,3-trimethoxybenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(3,4,5-trimethoxyphenyl)-propan-1-ol (9.50 g, 0.042 mol) in 50 ml of tetrahydrofuran, 5.0 ml (0.053 mol) of phosphorus tribromide were added dropwise at 0° C., followed by stirring at room temperature for 12 hours. The reaction mixture was added with water under ice cooling. The resulting solution was dissolved in 200 ml of ethyl acetate. The orqanic layer was washed successively with water, saturated NaHCO3 and saturated NaCl and then dried over anhydrous magnesium sulfate. The solvent was thereafter distilled off under reduced pressure. The oil thus obtained was purified by column chromatography (silica gel: "MERCK #9385", eluent: ether), whereby 10.2 g of the title compound were obtained as colorless oil (yield: 84%).